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Cat. No.: B033459 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ethyl tiglate ((E)-ethyl 2-methylbut-2-enoate) is an α,β-unsaturated ester with a characteristic

fruity aroma, naturally found in fruits like apples and durian.[1] It serves as a valuable building

block in organic synthesis and is utilized in the flavor and fragrance industry. The synthesis of

ethyl tiglate, commonly achieved through the Fischer esterification of tiglic acid and ethanol,

often results in a crude product containing unreacted starting materials, byproducts, and

residual acid catalyst.[1][2][3][4] Therefore, effective purification is a critical step to obtain ethyl
tiglate of high purity (typically ≥98%) suitable for research and commercial applications.[5]

This document provides detailed application notes and experimental protocols for the

purification of synthesized ethyl tiglate using common laboratory techniques: fractional

distillation, column chromatography, and recrystallization. Additionally, protocols for purity

assessment using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy are included.

Purification Techniques Overview
The choice of purification method depends on the scale of the synthesis, the nature of the

impurities, and the desired final purity. A combination of a primary purification technique

followed by a final polishing step may be necessary to achieve very high purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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